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Compound of Interest

Compound Name: 6-Hydroxy Chlorzoxazone-13C6

Cat. No.: B021243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 6-Hydroxy

Chlorzoxazone-¹³C₆, an isotopically labeled metabolite of the muscle relaxant Chlorzoxazone.

Understanding the precise molecular weight of isotopically labeled compounds is critical for

their application in metabolic studies, pharmacokinetic analyses, and as internal standards in

quantitative bioanalysis. This document outlines the foundational chemical information, a step-

by-step calculation of the molecular weight, and a summary of the relevant data.

Core Chemical Properties
The determination of the molecular weight of 6-Hydroxy Chlorzoxazone-¹³C₆ is predicated on

its molecular formula and the atomic masses of its constituent isotopes. The parent compound,

6-Hydroxy Chlorzoxazone, is a metabolite of Chlorzoxazone. The introduction of six Carbon-13

isotopes into the molecule significantly alters its mass, providing a distinct signature for

analytical detection.

Compound Molecular Formula
Standard Molecular Weight
( g/mol )

Chlorzoxazone C₇H₄ClNO₂ 169.56

6-Hydroxy Chlorzoxazone C₇H₄ClNO₃ 185.56[1][2]

6-Hydroxy Chlorzoxazone-¹³C₆ ¹³C₆CH₄ClNO₃ 191.52[3][4][5][6]
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Methodology for Molecular Weight Calculation
The molecular weight of 6-Hydroxy Chlorzoxazone-¹³C₆ is calculated by summing the atomic

weights of each atom in its molecular formula. The key distinction in this calculation is the use

of the atomic mass of the Carbon-13 isotope (¹³C) for the six labeled carbon atoms, and the

standard atomic weight for the remaining carbon atom and all other elements.

The workflow for this determination can be visualized as follows:

Workflow for Molecular Weight Determination

Identify Molecular Formula 6-Hydroxy Chlorzoxazone: C₇H₄ClNO₃

Define Isotopic Labeling Six ¹²C atoms replaced by ¹³C atoms

Labeling

Determine Isotope-Specific Formula ¹³C₆CH₄ClNO₃

Specification

Obtain Atomic Weights Standard weights for H, Cl, N, O Isotopic mass for ¹³C and ¹²C

Data Input

Calculate Total Mass Sum of (Number of Atoms × Atomic Weight) for each element

Calculation

Final Molecular Weight 191.52 g/mol

Result
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Caption: Workflow for determining the molecular weight of an isotopically labeled compound.

Atomic Weights of Constituent Elements
The following table lists the standard atomic weights for the elements present in the molecule,

alongside the specific atomic mass for the Carbon-13 isotope.

Element Isotope Number of Atoms Atomic Weight (u)

Carbon ¹³C 6 13.003354835[7][8]

Carbon ¹²C 1 12.011 (Standard)

Hydrogen H 4 1.008

Chlorine Cl 1 35.453

Nitrogen N 1 14.007

Oxygen O 3 15.999

Detailed Calculation
The molecular weight is the sum of the masses of all atoms in the molecule:

Mass from ¹³C: 6 atoms × 13.003355 u = 78.02013 u

Mass from ¹²C: 1 atom × 12.011 u = 12.011 u

Mass from H: 4 atoms × 1.008 u = 4.032 u

Mass from Cl: 1 atom × 35.453 u = 35.453 u

Mass from N: 1 atom × 14.007 u = 14.007 u

Mass from O: 3 atoms × 15.999 u = 47.997 u

Total Molecular Weight = 78.02013 + 12.011 + 4.032 + 35.453 + 14.007 + 47.997 = 191.52013

u
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This calculated value is consistent with the experimentally determined and reported molecular

weight of 191.52 g/mol .[3][4][5][6]

Conclusion
The molecular weight of 6-Hydroxy Chlorzoxazone-¹³C₆ is definitively established as 191.52

g/mol . This value is derived from its molecular formula, ¹³C₆CH₄ClNO₃, and the precise atomic

masses of its constituent isotopes. Accurate knowledge of this molecular weight is fundamental

for researchers utilizing this stable isotope-labeled compound in advanced analytical and

metabolic studies, ensuring the precision and reliability of experimental outcomes. The

systematic replacement of six Carbon-12 atoms with Carbon-13 isotopes provides a substantial

mass shift, facilitating its differentiation from the unlabeled endogenous compound in complex

biological matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b021243#molecular-weight-of-6-hydroxy-
chlorzoxazone-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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